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Compound of Interest

Compound Name: Yttrium fluoride

Cat. No.: B087051

Prepared for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the fundamental chemical properties of
yttrium fluoride, with a focus on its chemical formula and molar mass. It includes a detailed
experimental protocol for its synthesis and a logical workflow for its characterization.

Core Chemical Properties

Yttrium(lll) fluoride, also known as yttrium trifluoride, is an inorganic compound with the
chemical formula YFs.[1][2] It presents as a white, crystalline powder and is notable for its
insolubility in water.[2][3] The compound is a key material in various applications, including the
production of yttrium metal, optical coatings, and as a component in fluoride-based solid
electrolytes.[3]

Quantitative Data Summary

The essential quantitative data for yttrium fluoride is summarized in the table below for quick
reference.
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Parameter Value
IUPAC Name Yttrium(lll) fluoride
Synonyms Yttrium trifluoride, trifluoroyttrium

Chemical Formula

YFs

Molar Mass 145.90 g/mol [1][2][4]
Density 4.01 g/em3[2][4]
Melting Point 1,387 °C[2]

Boiling Point 2,230 °C[2]

CAS Number 13709-49-4[1][2][4]

Experimental Protocol: Synthesis of Yttrium

Fluoride (YF3)

This section details a standard laboratory procedure for the synthesis of yttrium fluoride from

yttrium oxide via reaction with hydrofluoric acid.[2]

Objective: To synthesize high-purity yttrium fluoride (YFs) powder.

Materials:

Yttrium Oxide (Y203, 99.99% purity)

» Hydrofluoric Acid (HF, 48% aqueous solution)

e Deionized Water (H20)

e Platinum or Teflon beaker

o Magnetic stirrer and stir bar

e Fume hood
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e Centrifuge
e Drying oven or vacuum furnace
Procedure:

Preparation: In a fume hood, carefully weigh 10.0 g of Y203 powder and place it into a 250
mL Teflon beaker.

Dissolution: Add 50 mL of deionized water to the beaker to create a slurry. Place the beaker
on a magnetic stirrer.

Reaction: While stirring continuously, slowly add 30 mL of 48% hydrofluoric acid to the Y203
slurry. The addition should be dropwise to control the exothermic reaction. The reaction is:
Y203 + 6HF - 2YF3! + 3H20.

Precipitation: Continue stirring the mixture at room temperature for 4 hours to ensure the
reaction goes to completion. A white precipitate of YF3 will form.

Separation: Transfer the mixture to centrifuge tubes. Centrifuge at 3000 rpm for 10 minutes
to separate the YFs precipitate from the supernatant.

Washing: Decant the supernatant. Resuspend the precipitate in 100 mL of deionized water
and centrifuge again. Repeat this washing step three times to remove any unreacted acid
and soluble impurities.

Drying: After the final wash, decant the supernatant and transfer the wet YFs powder to a
clean dish. Dry the product in an oven at 120 °C for 12 hours or in a vacuum furnace to
obtain the final, anhydrous YFs powder.

Characterization: The final product should be characterized using techniques such as X-ray
Diffraction (XRD) to confirm the crystal structure and Energy-Dispersive X-ray Spectroscopy
(EDS) to verify elemental composition.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the synthesis and characterization process
for yttrium fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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